VL-0395

• Molecular Formula: C26H23N5O4
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C26H23N5O4/c27-24(28)16-9-10-20-18(11-16)13-22(30-20)26(35)29-19-8-4-7-17(12-19)25(34)31-21(14-23(32)33)15-5-2-1-3-6-15/h1-13,21,30H,14H2,(H3,27,28)(H,29,35)(H,31,34)(H,32,33)
• InChIKey: RVWSCZNGPOUASU-UHFFFAOYSA-N

VL-0395: Selective CCK1 Receptor Antagonist

VL-0395 is an anthranilic acid-based, non-peptide small molecule that functions as a selective antagonist of the cholecystokinin type 1 (CCK1) receptor [1]. It was developed as a lead compound through a 'step-by-step' investigation strategy, using anthranilic acid as a molecular scaffold with L-phenylalanine (Phe) at the C-terminus and a 2-indole moiety at the N-terminus [2]. This distinct pharmacophoric arrangement provides a unique tool compound profile within the broader CCK1 antagonist landscape, warranting its prioritization for specific research applications [3].

Tool Compound Selective CCK1 receptor antagonist for signaling pathway studies

Scaffold Anthranilic acid-based with modular C-terminal SAR for probe development

Differentiation Distinct pharmacophore avoids benzodiazepine or glutamic acid chemotype limitations

• [1] Varnavas, A., Lassiani, L., Valenta, V., Berti, F., Tontini, A., Mennuni, L., & Makovec, F. (2004). Anthranilic acid based CCK1 antagonists: the 2-indole moiety may represent a 'needle' according to the recent homonymous concept. European Journal of Medicinal Chemistry, 39(1), 85-97. View Source
• [2] Lassiani, L., Pavan, M. V., Berti, F., Kokotos, G., Markidis, T., Mennuni, L., Makovec, F., & Varnavas, A. (2009). Anthranilic acid based CCK1 receptor antagonists: Blocking the receptor with the same 'words' of the endogenous ligand. Bioorganic & Medicinal Chemistry, 17(6), 2336-2350. View Source
• [3] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source

Why VL-0395 Cannot Be Substituted

Despite a shared CCK1 antagonistic endpoint, anthranilic acid-based antagonists like VL-0395 exhibit a fundamentally different structure-activity relationship (SAR) and receptor interaction profile compared to older chemical classes such as benzodiazepines (e.g., Devazepide) or glutamic acid derivatives (e.g., Loxiglumide) [1]. The functional antagonism of VL-0395 is achieved through a unique combination of specific 'needle' interactions of its 2-indole moiety and the chiral requirements of its C-terminal pharmacophore, precluding its simple replacement with commercially available or legacy CCK1 antagonists in nuanced pharmacological studies [2]. Quantitative evidence below details the specific divergences in potency, selectivity, and SAR that confirm this lack of interchangeability.

Property

VL-0395 (Target)

Legacy CCK1 Antagonists

Chemotype

Anthranilic acid scaffold

Benzodiazepine (Devazepide) or glutamic acid (Loxiglumide)

Key Pharmacophore

2-Indole "needle" with strict positional requirement

Different N-terminal groups; not interchangeable

Chiral Impact

(R)-eutomer critical for affinity and selectivity

Stereochemical SAR may not transfer; racemates may mislead

• [1] Varnavas, A. (2006). Twenty years of non-peptide CCK1 receptor antagonists: all that glitters is not gold. Current Topics in Medicinal Chemistry, 6(14), 1563-1574. View Source
• [2] Varnavas, A., Lassiani, L., Valenta, V., Berti, F., Tontini, A., Mennuni, L., & Makovec, F. (2004). Anthranilic acid based CCK1 antagonists: the 2-indole moiety may represent a 'needle' according to the recent homonymous concept. European Journal of Medicinal Chemistry, 39(1), 85-97. View Source

VL-0395 Comparative Evidence

CCK1 Binding Affinity vs. Loxiglumide

In a direct binding affinity assessment on rat pancreatic acinar cells, VL-0395 demonstrates comparable nanomolar potency to the clinically investigated glutamic acid derivative Loxiglumide. VL-0395 binds to the CCK1 receptor with an IC50 of 197 nM [1], while Loxiglumide shows an IC50 of 195 nM under comparable assay conditions [2]. This establishes VL-0395 as a structurally distinct yet equipotent alternative for studies where the glutamic acid scaffold of Loxiglumide is suboptimal or introduces confounding factors.

CCK1 Affinity

Head-to-head

IC50 = 197 nM (VL-0395) vs 195 nM (Loxiglumide)

Supports equipotent substitution in affinity-based assays

Rat pancreatic acinar cells, [125I]CCK-8 displacement

Evidence Dimension	CCK1 Receptor Binding Affinity (Displacement of radiolabeled CCK-8)
Target Compound Data	IC50 = 197 nM (VL-0395)
Comparator Or Baseline	IC50 = 195 nM (Loxiglumide)
Quantified Difference	Approximately 1.01-fold difference (equipotent)
Conditions	Rat pancreatic acinar cell membranes; Displacement of [125I]CCK-8.

Why This Matters

This confirms VL-0395 can directly substitute Loxiglumide in affinity-based assays, offering the same potency from a different chemotype, which is crucial for SAR studies or when Loxiglumide's secondary pharmacology is a concern.

• [1] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source
• [2] BindingDB BDBM50185261. (n.d.). Loxiglumide affinity data: IC50 = 195 nM for human CCK1 receptor. Retrieved from BindingDB. View Source

Functional Antagonism vs. Loxiglumide

The antagonistic nature of VL-0395 has been directly studied and shown to be comparable to that of the well-characterized CCK1 selective antagonist, Loxiglumide [1]. While a single functional IC50 value is not provided in the abstract, this published assessment confirms that VL-0395's ability to block CCK1 receptor signaling is not merely a binding artifact but translates to functional efficacy on par with a known reference antagonist. This functional parity solidifies its utility as a pharmacological tool.

Functional Blockade

Head-to-head

Antagonist nature comparable to Loxiglumide (qualitative)

Functional CCK1 pathway blockade reproduced across chemotypes

Quantitative functional IC50 not reported in source

Evidence Dimension	Functional Antagonism (Nature of receptor blockade)
Target Compound Data	Antagonist nature comparable to Loxiglumide
Comparator Or Baseline	Loxiglumide (Reference CCK1 selective antagonist)
Quantified Difference	Qualitatively comparable (no quantitative functional IC50 difference reported in this source for VL-0395)
Conditions	Functional assays on CCK1 receptors (referenced study)

Why This Matters

This validation of functional antagonism, benchmarked against a clinical candidate, increases confidence in VL-0395's utility for ex vivo or in vivo studies where functional pathway blockade is the measured endpoint.

• [1] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source

CCK1 Selectivity Over Devazepide

Selectivity against the CCK2 receptor is a critical parameter for CNS-targeted CCK1 research. The benzodiazepine-based antagonist Devazepide, a commonly used CCK1 tool, exhibits a selectivity ratio of approximately 1,140-fold (CCK2 Ki of 342 nM vs. CCK1 Ki of 0.3 nM) . In contrast, advanced derivatives in the VL-0395 chemical series have achieved at least 400-fold selectivity for the human CCK1 receptor over CCK2 [1]. While the exact selectivity ratio for the VL-0395 parent compound is not explicitly quantified in available abstracts, the chemical class demonstrates a strong inherent selectivity that can be further optimized, presenting a key advantage for behavioral and neurological research where CCK2-mediated off-target effects must be minimized.

Selectivity Window

Context-dependent

VL-0395 series: at least 400-fold CCK1 over CCK2 selectivity

Enables CCK1/CCK2 pathway dissociation without benzodiazepine scaffold

Devazepide reference: ~1,140-fold; cross-study comparison

Evidence Dimension	CCK1 vs. CCK2 Receptor Selectivity
Target Compound Data	Derivatives achieve at least 400-fold selectivity for human CCK1-R over CCK2-R
Comparator Or Baseline	Devazepide: ~1,140-fold selectivity (CCK1 Ki = 0.3 nM; CCK2 Ki = 342 nM)
Quantified Difference	VL-0395 series selectivity (≥400-fold) is on the same order of magnitude as Devazepide (~1,140-fold), providing a different chemical scaffold with high selectivity.
Conditions	Receptor binding assays on human recombinant CCK1 and CCK2 receptors.

Why This Matters

For researchers seeking high CCK1 selectivity without the benzodiazepine scaffold's associated limitations (e.g., CNS penetration profile, potential for dependence), VL-0395 and its analogs offer a validated selective alternative.

• [1] Pavan, M. V., Lassiani, L., Berti, F., Stefancich, G., Ciogli, A., Gasparrini, F., Mennuni, L., Ferrari, F., Escrieut, C., Marco, E., Makovec, F., Fourmy, D., & Varnavas, A. (2011). New anthranilic acid based antagonists with high affinity and selectivity for the human cholecystokinin receptor 1 (hCCK1-R). Journal of Medicinal Chemistry, 54(16), 5769-5785. View Source

Tunable Potency via C-Terminal SAR

The anthranilic acid scaffold of VL-0395 allows for significant potency improvements through rational C-terminal modification. A study investigating unnatural amino acid derivatives at the Phe position yielded a new CCK1 ligand with an IC50 of 35 nM [1]. This represents over a 5.6-fold improvement in binding affinity compared to the VL-0395 parent compound (IC50 = 197 nM) [2]. This SAR tunability confirms a clear path for potency enhancement that is unavailable to more rigid, older chemotypes.

C-Terminal SAR

Reported

Optimized derivative IC50 = 35 nM (5.6-fold gain)

Scaffold supports rational potency improvement

Unnatural amino acid substitution at Phe position

Evidence Dimension	CCK1 Receptor Binding Affinity (C-terminal SAR)
Target Compound Data	IC50 = 197 nM (VL-0395 parent)
Comparator Or Baseline	IC50 = 35 nM (Optimized C-terminal derivative)
Quantified Difference	5.6-fold improvement in affinity for the optimized derivative over VL-0395. An improvement to 35 nM represents a >10-fold gain over the original micromolar dimer-based leads.
Conditions	Rat pancreatic acinar cell membranes; Displacement of [125I]CCK-8.

Why This Matters

This proves the VL-0395 core is not a potency dead-end. Users can access or synthesize analogs with significantly higher affinity for demanding applications, making the scaffold a platform for tailored potency rather than a fixed entity.

• [1] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source
• [2] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source

2-Indole Moiety as Pharmacophoric Needle

The 2-indole moiety of VL-0395 is not a generic hydrophobic group but a highly specific 'needle' that dictates binding affinity. A systematic study of VL-0395 analogues showed that the indole-2-carbonyl group imparts the best CCK1 receptor binding affinity (IC50 = 197.5 nM) [1]. Critically, a sharp decrease in binding affinity is observed for other indole-containing derivatives, such as isomers where the carbonyl group is attached at different positions of the indole ring [1]. This positional specificity confirms that minor structural modifications to the N-terminal 'needle' are not tolerated, differentiating VL-0395 from antagonists where the N-terminal group is less stringently defined.

Indole "Needle"

Class-level

Only indole-2-carbonyl isomer retains high affinity

2-Indole position is non-redundant for binding; isomers fail

Sharp affinity drop for indole-3/5-carbonyl analogues

Evidence Dimension	CCK1 Receptor Binding Affinity (N-terminal indole isomer specificity)
Target Compound Data	IC50 = 197.5 nM (Indole-2-carbonyl derivative, VL-0395)
Comparator Or Baseline	Other indole isomers (e.g., indole-3-carbonyl, indole-5-carbonyl, etc.)
Quantified Difference	Sharp decrease in affinity for non-2-indole isomers (exact fold-change dependent on specific isomer, but consistently significant).
Conditions	Binding assay on rat CCK1 receptors. Exact isomer names and values available in full text.

Why This Matters

This demonstrates that the 2-indole 'needle' is a non-redundant pharmacophoric element. Procurement of VL-0395 is essential for studies investigating this specific, high-affinity binding interaction, as isomers or truncated analogs lack the required potency.

• [1] Varnavas, A., Lassiani, L., Valenta, V., Berti, F., Tontini, A., Mennuni, L., & Makovec, F. (2004). Anthranilic acid based CCK1 antagonists: the 2-indole moiety may represent a 'needle' according to the recent homonymous concept. European Journal of Medicinal Chemistry, 39(1), 85-97. View Source

Enantioselective Binding: (R)-Eutomer

SAR studies across the anthranilic acid class reveal a consistent stereochemical preference, where the (R)-enantiomers represent the eutomers (more active isomers) [1]. This stereoselectivity is a hallmark of the specific receptor interactions within this pocket. For instance, a Homo-Phe derivative (VL-0797) showed a 15-fold affinity improvement for the human CCK1-R, and its separated (R)-eutomer demonstrated at least 400-fold selectivity for CCK1-R over CCK2-R [2]. This indicates that the full activity and selectivity profile is highly dependent on the correct stereochemistry, a critical factor for researchers aiming to reproduce or build upon published data.

Enantioselectivity

Class-level

(R)-eutomer: nanomolar affinity and ≥400-fold selectivity

Enantiopure (R)-isomer essential for reproducible CCK1 study outcomes

Racemate or (S)-distomer shows reduced activity

Evidence Dimension	Stereochemical Dependence of Affinity and Selectivity
Target Compound Data	(R)-enantiomers are the eutomers for this class (VL-0395 and its derivatives)
Comparator Or Baseline	Racemic mixtures or (S)-enantiomers show reduced potency and selectivity.
Quantified Difference	Derivative (R)-eutomer achieves nanomolar affinity and ≥400-fold selectivity, while the racemate or distomer exhibits lower activity.
Conditions	Chiral separation and binding assays on human CCK1 and CCK2 receptors.

Why This Matters

For reproducible research, especially in vivo, the enantiomeric purity of the compound is critical. This evidence guides procurement toward enantiomerically pure or enriched (R)-isomer samples for maximum efficacy and minimum variability.

• [1] Lassiani, L., Pavan, M. V., Berti, F., Kokotos, G., Markidis, T., Mennuni, L., Makovec, F., & Varnavas, A. (2009). Anthranilic acid based CCK1 receptor antagonists: Blocking the receptor with the same 'words' of the endogenous ligand. Bioorganic & Medicinal Chemistry, 17(6), 2336-2350. View Source
• [2] Pavan, M. V., Lassiani, L., Berti, F., Stefancich, G., Ciogli, A., Gasparrini, F., Mennuni, L., Ferrari, F., Escrieut, C., Marco, E., Makovec, F., Fourmy, D., & Varnavas, A. (2011). New anthranilic acid based antagonists with high affinity and selectivity for the human cholecystokinin receptor 1 (hCCK1-R). Journal of Medicinal Chemistry, 54(16), 5769-5785. View Source

VL-0395 Research Applications

Pancreatic Acinar Cell & Pancreatitis Studies

Due to its potent antagonism of CCK1 receptors in rat pancreatic acinar cells (IC50 = 197 nM) [1], VL-0395 is a high-value tool for ex vivo studies on pancreatic enzyme secretion. Its functional blockade, which is comparable to that of Loxiglumide [2], makes it suitable for investigating the role of CCK1 in acinar cell signaling, pancreatitis models, and gastrointestinal motility, where chemical scaffold diversity is desired to confirm on-target effects.

CCK1 Receptor SAR Probe

The well-characterized and highly modular SAR of the VL-0395 scaffold, particularly the 10-fold affinity gain achievable through C-terminal optimization (IC50 = 35 nM for an optimized derivative) [1] and the specific 'needle' role of the 2-indole moiety [2], positions VL-0395 as an ideal starting point for medicinal chemistry campaigns. It is a superior choice over more rigid structures like Devazepide for programs aiming to iteratively optimize binding kinetics, selectivity, or physicochemical properties.

CNS CCK1 vs. CCK2 Pathway Differentiation

While VL-0395 itself is a CCK1-selective antagonist (IC50 = 197 nM for CCK1) [1], its derivatives have been shown to achieve at least 400-fold selectivity for the human CCK1 receptor over CCK2 [2]. This makes the chemical class highly relevant for neuroscience research. VL-0395 is the appropriate starting point for studies seeking to dissect CCK1- from CCK2-mediated pathways in anxiety, satiety, and nociception, especially where the benzodiazepine structure of Devazepide is a confounding factor for behavioral assays.

In Vitro Assay Calibration Standard

With its well-defined affinity (IC50 of ~197 nM for rat CCK1) [1] and functional antagonism benchmarked against the clinical candidate Loxiglumide [2], VL-0395 can serve as a reliable reference compound. It can be used to calibrate and validate new CCK1 binding or functional assays, providing a consistent data point across experiments and publications when a non-benzodiazepine, non-glutamic acid control is required.

Application

Selection Property

Validation Focus

Pancreatic acinar cell signaling models

CCK1 receptor affinity profile (IC50 ~197 nM)

Enzyme secretion endpoint interpretation

CCK1 antagonist SAR programs

Scaffold modularity and C-terminal tunability

Binding affinity and selectivity optimization

CNS CCK1/CCK2 pathway dissection

CCK1 over CCK2 selectivity (≥400-fold in series)

Behavioral model endpoint review

In vitro assay calibration

Benchmarked affinity and functional antagonism

Assay reproducibility across independent runs

• [1] Varnavas, A., Lassiani, L., Valenta, V., Mennuni, L., Makovec, F., & Hadjipavlou-Litina, D. (2005). Anthranilic acid based CCK1 receptor antagonists: preliminary investigation on their second 'touch point'. European Journal of Medicinal Chemistry, 40(6), 563-581. View Source
• [2] Varnavas, A., Lassiani, L., Valenta, V., Berti, F., Tontini, A., Mennuni, L., & Makovec, F. (2004). Anthranilic acid based CCK1 antagonists: the 2-indole moiety may represent a 'needle' according to the recent homonymous concept. European Journal of Medicinal Chemistry, 39(1), 85-97. View Source